Cas no 4167-73-1 (2-(3-Hydroxy-3-methylbutyl)phenol)

• Product Name: 2-(3-Hydroxy-3-methylbutyl)phenol
• CAS No: 4167-73-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 927258
• PubChem ID: 2778953
• Update Time: 2025-07-17

2-(3-Hydroxy-3-methylbutyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxy-3-methylbutyl)phenol
• 2-(3-Hydroxy-3-methylbut-1-yl)phenol
• 2-(3-methyl-3-hydroxybutyl)phenol
• 4-(2-hydroxyphenyl)-2-methyl-2-butanol
• 4-(2-hydroxyphenyl)-2-methylbutan-2-ol
• AC1MCUFP
• AC1Q1NOG
• CTK4I5102
• SBB089705
• SureCN8940085
• F52496
• HULLBXYBMZDZKL-UHFFFAOYSA-N
• 2-(3-Hydroxy-3-methyl butyl)phenol
• DB-291767
• SB84239
• Z736756680
• AKOS022172500
• 4167-73-1
• MFCD00096365
• AS-48683
• EN300-52177
• SCHEMBL8940085
• DTXSID80381208
• CS-0216601

• MDL： MFCD00096365
• Inchi： 1S/C11H16O2/c1-11(2,13)8-7-9-5-3-4-6-10(9)12/h3-6,12-13H,7-8H2,1-2H3
• InChI Key： HULLBXYBMZDZKL-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 180.11500
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 2.09570

2-(3-Hydroxy-3-methylbutyl)phenol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(3-Hydroxy-3-methylbutyl)phenol

Professional Introduction to 2-(3-Hydroxy-3-methylbutyl)phenol (CAS No. 4167-73-1)

2-(3-Hydroxy-3-methylbutyl)phenol, with the chemical formula C₁₁H₁₆O₂, is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 4167-73-1, has garnered attention due to its unique structural properties and potential applications in various industries. The presence of both hydroxyl and alkyl groups in its molecular structure makes it a versatile intermediate in organic synthesis, particularly in the development of fine chemicals and pharmaceuticals.

The compound’s structure consists of a phenolic ring substituted with a 3-hydroxy-3-methylbutyl group. This specific arrangement imparts distinctive reactivity, making it a valuable building block for more complex molecules. In recent years, the interest in 2-(3-Hydroxy-3-methylbutyl)phenol has surged, driven by advancements in synthetic methodologies and an increasing demand for specialized chemical entities in drug discovery.

One of the most compelling aspects of CAS No. 4167-73-1 is its role as a precursor in the synthesis of various pharmacologically active compounds. Researchers have leveraged its structural features to develop novel agents with potential therapeutic benefits. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which are crucial for treating chronic diseases such as arthritis and neurodegenerative disorders.

In the realm of industrial applications, 2-(3-Hydroxy-3-methylbutyl)phenol is utilized as an intermediate in the production of resins, antioxidants, and plasticizers. Its ability to enhance material stability and durability has made it indispensable in manufacturing processes that require high-performance materials. The compound’s compatibility with various polymer matrices has also been explored, leading to innovations in composite materials used in automotive and aerospace industries.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of compounds like CAS No. 4167-73-1. Recent research has highlighted its role in developing targeted therapies for cancer and infectious diseases. By modifying its structure, scientists have been able to create analogs that exhibit improved bioavailability and reduced toxicity. These advancements underscore the importance of this compound as a scaffold for drug development.

Moreover, the environmental impact of using 2-(3-Hydroxy-3-methylbutyl)phenol as an intermediate has been a subject of extensive study. Researchers are increasingly focusing on sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to optimize processes involving this compound, ensuring that its production aligns with global efforts to reduce environmental footprints.

The future prospects of CAS No. 4167-73-1 are promising, with ongoing research uncovering new applications and refining existing ones. As synthetic chemistry continues to evolve, the versatility of this compound is expected to drive further innovations across multiple sectors. Collaborative efforts between academia and industry are essential to harness its full potential and address emerging challenges in chemical synthesis and drug development.

In conclusion, 2-(3-Hydroxy-3-methylbutyl)phenol represents a cornerstone in modern chemical research, offering a wealth of opportunities for innovation and application. Its unique properties make it indispensable in pharmaceuticals, industrial chemistry, and material science. As we continue to unlock its potential through cutting-edge research, the impact of this compound on society is poised to grow significantly.